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Compound of Interest

2-(Trimethylsilyloxy)ethyl
Compound Name:
methacrylate

Cat. No.: B093516

For Immediate Use by Laboratory and Drug Development Professionals

This guide provides critical safety protocols and logistical plans for the handling and disposal of
2-(Trimethylsilyloxy)ethyl methacrylate (CAS No. 17407-09-9). Adherence to these
procedures is essential for ensuring personnel safety and regulatory compliance.

Immediate Safety Information

2-(Trimethylsilyloxy)ethyl methacrylate is a combustible liquid that can cause serious eye
irritation, skin irritation, and respiratory irritation.[1][2][3] It is imperative to handle this chemical
with appropriate personal protective equipment in a well-ventilated area.

Personal Protective Equipment (PPE)

Proper PPE is the first line of defense against exposure. The following equipment is mandatory
when handling this chemical:
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PPE Category

Specific Recommendations

Hand Protection

Wear chemical-resistant gloves. Butyl rubber or
Viton™ gloves are recommended for extended
contact. Nitrile gloves may be suitable for short-
term splash protection but should be replaced

immediately upon contamination.

Eye Protection

Chemical safety goggles are required. For
operations with a higher risk of splashing, a face

shield should be worn in addition to goggles.[1]

Skin and Body Protection

A lab coat or chemical-resistant apron should be
worn. Ensure all skin is covered. Emergency
eyewash stations and safety showers must be

readily accessible.

Respiratory Protection

Use only in a well-ventilated area, preferably
within a chemical fume hood.[1] If inhalation of
vapors is possible, a NIOSH-approved
respirator with an appropriate organic vapor
cartridge (e.g., type ABEK) should be used.[4]

First Aid Measures

In the event of exposure, immediate action is crucial.
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Exposure Route First Aid Procedure

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact upper and lower eyelids.[2][5] Remove contact

lenses if present and easy to do.[1][2] Seek

immediate medical attention.[1][5]

Take off immediately all contaminated clothing.

Wash skin with plenty of soap and water for at
Skin Contact least 15 minutes.[5] If skin irritation occurs, get

medical advice/attention.[1] Wash contaminated

clothing before reuse.

Move the person into fresh air and keep them

comfortable for breathing.[1][2] If not breathing,

Inhalation ) o o
give artificial respiration.[2][5] If symptoms
persist, call a physician.
Do NOT induce vomiting.[2] Rinse mouth with
) water.[2] Never give anything by mouth to an
Ingestion

unconscious person.[2] Call a physician or

poison control center immediately.

Operational and Logistical Plans
Handling and Storage

Proper handling and storage are critical to prevent accidents and maintain chemical integrity.

» Handling: Avoid contact with skin, eyes, and clothing.[2] Avoid breathing mist or vapors.[2]
Use only in a chemical fume hood. Keep away from heat, sparks, and open flames.[6] Take
measures to prevent the buildup of electrostatic charge.[2]

o Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place.[1][6] Store
locked up.[1][2] This material is moisture-sensitive; store under an inert atmosphere if
possible.

Chemical Properties
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Property Value

Molecular Formula CoH1803Si

Molecular Weight 202.32 g/mol

Appearance Colorless to light yellow liquid[7]

Density 0.928 g/mL at 25 °C[4]

Flash Point 76 - 77 °C (168.8 - 170.6 °F) - closed cup[4]
Vapor Pressure <5 mmHg at 25 °C[4]

Disposal Plan

All waste materials must be treated as hazardous waste and disposed of in accordance with
local, state, and federal regulations.[6] Do not dispose of this chemical down the drain or in
regular trash.

Step-by-Step Disposal Protocol

o Waste Collection:

o Collect all waste 2-(Trimethylsilyloxy)ethyl methacrylate and materials contaminated
with it (e.g., paper towels, gloves, pipette tips) in a designated, properly labeled, and
sealed hazardous waste container.

o The container should be made of a material compatible with the chemical.

o Store the waste container in a cool, dry, well-ventilated area away from ignition sources.
» Waste Disposal:

o Arrange for pickup and disposal by a licensed hazardous waste disposal company.

o Provide the disposal company with a complete and accurate Safety Data Sheet (SDS) for
the chemical.

o Follow all institutional and regulatory guidelines for waste manifest and tracking.
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Procedural Workflow Diagram

Handling and Disposal Workflow for 2-(Trimethylsilyloxy)ethyl Methacrylate
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Caption: Workflow for the safe handling and disposal of 2-(Trimethylsilyloxy)ethyl
methacrylate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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